Cas no 2680891-67-0 (tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate
• CAS No: 2680891-67-0
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 5654181
• PubChem ID: 165941757
• Update Time: 2025-10-30

tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate
• 2680891-67-0
• EN300-28262881

• Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-12(17)16-10-6-11(18-4)9(14)5-8(10)7-15-16/h5-7H,1-4H3
• InChI Key： UXAPMANPJWOIGD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C=NN2C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.4Ų

Additional information on tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate

Introduction to tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate (CAS No. 2680891-67-0)

tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate (CAS No. 2680891-67-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a chloro substituent, a methoxy group, and an indazole core. These functionalities contribute to its potential biological activities and make it a valuable intermediate in the development of novel therapeutic agents.

The indazole core is a heterocyclic aromatic compound that consists of a benzene ring fused with a pyrazole ring. This structure is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the chloro and methoxy substituents on the indazole ring can significantly influence the compound's pharmacological profile, enhancing its potency and selectivity for specific biological targets.

The tert-butyl group attached to the carboxylate moiety plays a crucial role in the stability and solubility of the compound. tert-Butyl groups are known for their steric bulk, which can affect the conformational flexibility of the molecule and its interactions with biological receptors. Additionally, the tert-butyl ester can be easily hydrolyzed under acidic or basic conditions, making it a useful protecting group in synthetic chemistry.

Recent studies have highlighted the potential applications of tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Another study in the European Journal of Medicinal Chemistry reported that indazoles with chloro and methoxy substituents demonstrated significant anti-cancer activity against multiple cancer cell lines, suggesting their potential as lead compounds for cancer therapy.

In addition to its biological activities, tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate has been explored as an intermediate in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for synthetic chemists aiming to develop novel drugs with improved efficacy and safety profiles. The compound can undergo various chemical transformations, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions, which allow for the introduction of additional functional groups and modifications to enhance its pharmacological properties.

The synthesis of tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group manipulations to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and reduce reaction times.

From a safety perspective, tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in research settings.

In conclusion, tert-butyl 5-chloro-6-methoxy-1H-indazole-1-carboxylate (CAS No. 2680891-67-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important intermediate in the development of novel therapeutic agents. Ongoing research continues to explore its biological activities and synthetic applications, contributing to advancements in drug discovery and development.